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Compound of Interest

Compound Name: (R)-2-Amino-2-phenylacetamide

Cat. No.: B555532

(R)-2-Amino-2-phenylacetamide, also known as D(-)-phenylglycinamide, is a chiral molecule
of significant value in modern organic and medicinal chemistry.[1][2] Its structure, featuring a
stereogenic center alpha to both a phenyl ring and an amide group, makes it a powerful and
versatile building block for the construction of enantiomerically pure compounds.[2] In a field
where the stereochemistry of a molecule can dictate its biological activity, the availability of
robust, chiral synthons like (R)-2-amino-2-phenylacetamide is critical. Different stereoisomers
of a drug can exhibit vastly different pharmacological and toxicological profiles, making
enantioselective synthesis a cornerstone of drug development.[2]

This guide provides an in-depth exploration of the synthetic applications of this compound,
moving beyond simple reaction schemes to detail the underlying principles and provide
actionable protocols for its use as a strategic precursor in complex molecule synthesis.

Physicochemical Properties

A thorough understanding of a reagent's physical properties is fundamental to its successful
application in synthesis. Key data for (R)-2-Amino-2-phenylacetamide are summarized below.
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Property Value Source
CAS Number 6485-67-2 [2][3]
Molecular Formula CsH10N20 [2][3]
Molecular Weight 150.18 g/mol [2][3]
Melting Point 125-129 °C [2]
Optical Rotation [a] = -48.5° (c=0.55, EtOH) [2]
Appearance White to off-white solid [4]
Solubility High solubility in water; soluble (1]
in alcohols

Core Synthetic Applications: A Versatile Chiral
Scaffold

(R)-2-Amino-2-phenylacetamide serves not as a transient chiral auxiliary that is later
removed, but as a foundational chiral building block. The desired stereocenter is integral to the
final molecular architecture. Its primary utility lies in its role as a precursor for more complex,
high-value molecules, including pharmaceuticals and novel heterocyclic systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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